Cas no 1154301-33-3 (N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline)

• Product Name: N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline
• CAS No: 1154301-33-3
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• CID: 5157069
• Update Time: 2023-08-24

N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylpentan-2-yl)-2-(methylsulfanyl)aniline
• n-(3-Methylpentan-2-yl)-2-(methylthio)aniline
• Benzenamine, N-(1,2-dimethylbutyl)-2-(methylthio)-

• Inchi： 1S/C13H21NS/c1-5-10(2)11(3)14-12-8-6-7-9-13(12)15-4/h6-11,14H,5H2,1-4H3
• InChI Key： VUOSQHYQAGMWDF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers